5α-Stigmasta-7,16-dien-3β-ol
5α-Stigmasta-7,16-dien-3β-ol
Brand Name:
Vulcanchem
CAS No.:
17851-90-0
VCID:
VC0101051
InChI:
InChI=1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h11-12,19-23,26-27,30H,7-10,13-18H2,1-6H3/t20-,21-,22+,23+,26+,27+,28+,29-/m1/s1
SMILES:
CCC(CCC(C)C1=CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C(C)C
Molecular Formula:
C29H48O
Molecular Weight:
412.7 g/mol
5α-Stigmasta-7,16-dien-3β-ol
CAS No.: 17851-90-0
Main Products
VCID: VC0101051
Molecular Formula: C29H48O
Molecular Weight: 412.7 g/mol
| CAS No. | 17851-90-0 |
|---|---|
| Product Name | 5α-Stigmasta-7,16-dien-3β-ol |
| Molecular Formula | C29H48O |
| Molecular Weight | 412.7 g/mol |
| IUPAC Name | (3S,5S,9R,10S,13S,14S)-17-[(2R,5R)-5-ethyl-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,5,6,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-3-ol |
| Standard InChI | InChI=1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h11-12,19-23,26-27,30H,7-10,13-18H2,1-6H3/t20-,21-,22+,23+,26+,27+,28+,29-/m1/s1 |
| Standard InChIKey | YZASEYYDJZZZHQ-XXEZFEIISA-N |
| Isomeric SMILES | CC[C@H](CC[C@@H](C)C1=CC[C@@H]2[C@@]1(CC[C@H]3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C)C(C)C |
| SMILES | CCC(CCC(C)C1=CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C(C)C |
| Canonical SMILES | CCC(CCC(C)C1=CCC2C1(CCC3C2=CCC4C3(CCC(C4)O)C)C)C(C)C |
| PubChem Compound | 22295562 |
| Last Modified | Nov 11 2021 |
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